Cas no 327068-32-6 (benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-yl)-4H-pyran-3-carboxylate)

• Product Name: benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-yl)-4H-pyran-3-carboxylate
• CAS No: 327068-32-6
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 6340492
• PubChem ID: 563713
• Update Time: 2025-06-23

benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-yl)-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-yl)-4H-pyran-3-carboxylate
• HMS617K20
• 327068-32-6
• HTFUQCBXSXHNBW-UHFFFAOYSA-N
• Benzyl 6-amino-5-cyano-2-methyl-4-(2-thienyl)-4H-pyran-3-carboxylate #
• UPCMLD0ENAT5379875:001
• 4H-Pyrane-3-carboxylic acid, 6-amino-5-cyano-2-methyl-4-(2-thienyl)-, benzyl ester
• benzyl 6-amino-5-cyano-2-methyl-4-thiophen-2-yl-4H-pyran-3-carboxylate
• ChemDiv1_010800
• Benzyl 6-amino-5-cyano-2-methyl-4-(2-thienyl)-4H-pyran-3-carboxylate
• AKOS016349040
• AKOS000488895
• SR-01000509253-1
• F1443-7198
• AB00079699-01
• SR-01000509253
• Z57203049

• Inchi： 1S/C19H16N2O3S/c1-12-16(19(22)23-11-13-6-3-2-4-7-13)17(15-8-5-9-25-15)14(10-20)18(21)24-12/h2-9,17H,11,21H2,1H3
• InChI Key： HTFUQCBXSXHNBW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C#N)=C(N)OC(C)=C1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 352.08816355g/mol
• Monoisotopic Mass: 352.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-yl)-4H-pyran-3-carboxylate

Benzyl 6-Amino-5-Cyano-2-Methyl-4-(Thiophen-2-Yl)-4H-Pyran-3-Carboxylate: A Comprehensive Overview

The compound benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-yl)-4H-pyran-3-carboxylate (CAS No. 327068-32-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyran ring system, which is substituted with various functional groups, including an amino group, a cyano group, a methyl group, and a thiophene moiety. The benzyl ester group further enhances its chemical complexity and potential applications.

The synthesis of benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-yl)-4H-pyran-3-carboxylate involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled researchers to optimize the synthesis process, making it more efficient and environmentally friendly. The compound's unique structure makes it a valuable precursor for the development of bioactive molecules, particularly in the context of drug discovery.

One of the most promising applications of this compound lies in its potential as a building block for constructing bioactive molecules with therapeutic properties. For instance, the presence of the thiophene ring introduces electronic properties that can enhance the molecule's ability to interact with biological targets. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential use in treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-yl)-4H-pyran-3-carboxylate has shown promise in materials science. Its rigid pyran ring system and electron-withdrawing groups make it an ideal candidate for designing advanced materials with tailored optical and electronic properties. Researchers have explored its use in creating novel polymers and supramolecular assemblies, which could find applications in optoelectronics and sensors.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Using advanced computational techniques such as molecular docking and dynamics simulations, scientists have gained insights into how this compound binds to specific protein targets. These studies have provided valuable information for designing more potent and selective drug candidates.

In conclusion, benzyl 6-amino-5-cyano-2-methyl-4-(thiophen-2-y l)-4H-pyran--carbox ylate (CAS No. 327068--6) is a versatile compound with a wide range of applications in both pharmaceuticals and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science.